Cas no 68173-69-3 (4-(4-nitrophenyl)-N-[4-(2-phenyl-1,3-thiazol-4-yl)phenyl]-1,3-thiazol-2-amine)

• Product Name: 4-(4-nitrophenyl)-N-[4-(2-phenyl-1,3-thiazol-4-yl)phenyl]-1,3-thiazol-2-amine
• CAS No: 68173-69-3
• MF: C₂₄H₁₆N₄O₂S₂
• MW: 456.539442062378
• CID: 1733995
• PubChem ID: 3051942
• Update Time: 2025-04-21

4-(4-nitrophenyl)-N-[4-(2-phenyl-1,3-thiazol-4-yl)phenyl]-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-nitrophenyl)-N-[4-(2-phenyl-1,3-thiazol-4-yl)phenyl]-1,3-thiazol-2-amine
• 2-Thiazolamine, 4-(4-nitrophenyl)-N-(4-(2-phenyl-4-thiazolyl)phenyl)-
• DTXSID30218353
• 4-(4-Nitrophenyl)-N-(4-(2-phenyl-4-thiazolyl)phenyl)-2-thiazolamine
• BRN 1187319
• 68173-69-3

• Inchi： 1S/C24H16N4O2S2/c29-28(30)20-12-8-17(9-13-20)22-15-32-24(27-22)25-19-10-6-16(7-11-19)21-14-31-23(26-21)18-4-2-1-3-5-18/h1-15H,(H,25,27)
• InChI Key： LMWPZNGQZMIYGP-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)NC2=NC(=CS2)C2C=CC(=CC=2)[N+](=O)[O-])N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 456.07146811g/mol
• Monoisotopic Mass: 456.07146811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 140Ų